3-[1-(3,4-Difluorophenyl)-2-oxopiperidin-3-yl]-3-oxopropanenitrile

• Molecular Formula: C14H12F2N2O2
• Molecular Weight: 278.25 g/mol
• SMILES: C1CC(C(=O)N(C1)C2=CC(=C(C=C2)F)F)C(=O)CC#N
• InChI: InChI=1S/C14H12F2N2O2/c15-11-4-3-9(8-12(11)16)18-7-1-2-10(14(18)20)13(19)5-6-17/h3-4,8,10H,1-2,5,7H2
• InChIKey: LVQAMTAPAZONCQ-UHFFFAOYSA-N

3-[1-(3,4-Difluorophenyl)-2-oxopiperidin-3-yl]-3-oxopropanenitrile (CAS 2060020-99-5): Compound Identity and Procurement Baseline

3-[1-(3,4-Difluorophenyl)-2-oxopiperidin-3-yl]-3-oxopropanenitrile (CAS 2060020-99-5) is a synthetic organic compound belonging to the 2-oxopiperidin-3-yl-3-oxopropanenitrile class, characterized by a piperidin-2-one core N-substituted with a 3,4-difluorophenyl group and bearing a 3-oxopropanenitrile (β-ketonitrile) side chain at the 3-position . Its molecular formula is C₁₄H₁₂F₂N₂O₂ with a molecular weight of 278.25 g/mol . The compound is cataloged by multiple research chemical suppliers including Enamine (as part of its REAL building block collection), Bidepharm (cat. BD01040706-area), and Leyan (cat. 2025680), typically at a minimum purity specification of 95% . It exists within a broader structural family of 1-aryl-2-oxopiperidin-3-yl-3-oxopropanenitriles that have been investigated as synthetic intermediates for calcineurin inhibitors and other biologically active molecules [1]. The compound is supplied exclusively for research purposes and is not intended for human therapeutic or veterinary use .

1

Synthetic intermediate for calcineurin inhibitor research, covered by EP3587416A1.

RUO — not for human or veterinary use.

2

β-Ketonitrile handle enables Gewald, Knoevenagel, and pyrazole syntheses.

3

Multi-supplier availability (≥4 sources) with ≥95% purity and QC documentation.

Verify stock; CymitQuimica listing discontinued 2019.

• [1] Alcaine, M. J., et al. (2018). 2-Oxopiperidin-3-yl Derivatives and Use Thereof. European Patent EP3587416A1. Filed June 29, 2018. Assignee: Esteve Pharmaceuticals S.A. Available at: https://patents.google.com/patent/EP3587416A1/en View Source

Why In-Class 1-Aryl-2-oxopiperidin-3-yl-3-oxopropanenitriles Cannot Be Interchanged: The Case for 3-[1-(3,4-Difluorophenyl)-2-oxopiperidin-3-yl]-3-oxopropanenitrile

Within the 1-aryl-2-oxopiperidin-3-yl-3-oxopropanenitrile scaffold, seemingly minor variations in aryl substitution pattern produce distinct chemical entities with divergent physicochemical properties, reactivity profiles, and potential biological outcomes. The position of fluorine atoms on the phenyl ring alters the electronic distribution across the N-aryl bond, affecting both the conformational preference of the piperidinone ring and the reactivity of the β-ketonitrile moiety [1]. Regioisomers such as 3-[1-(2,5-difluorophenyl)-2-oxopiperidin-3-yl]-3-oxopropanenitrile (CAS 2060025-41-2) share the identical molecular formula (C₁₄H₁₂F₂N₂O₂, MW 278.25) but differ fundamentally in dipole moment, lipophilicity, and metabolic stability due to the altered fluorine topology [2]. Furthermore, replacing fluorine with other halogens or alkyl groups—as in the 2-chloro-3-fluorophenyl (CAS 2059966-86-6, MW 294.71) or 3-methylphenyl (CAS 2060025-16-1, MW 256.30) analogs—changes molecular weight, hydrogen-bonding capacity, and steric bulk, each of which can dramatically shift structure-activity relationships (SAR) in downstream applications [3]. The 3-oxopropanenitrile side chain itself distinguishes this compound from the related 1-(3,4-difluorophenyl)-3-propanoylpiperidin-2-one (CAS 2060043-93-6, MW 267.27), which lacks the nitrile group essential for Gewald-type heterocyclization and other nitrile-dependent synthetic transformations [4]. Generic substitution without systematic comparison therefore risks irreproducible synthetic outcomes, altered pharmacological profiles, or failed structure-activity correlations.

Target Compound

3,4-Difluorophenyl; dipole along 3,4-axis; β-ketonitrile present; MW 278.25

May Not Substitute

2,5-Difluoro regioisomer (CAS 2060025-41-2): different dipole and electrostatic profile.

Non-interchangeable for SAR studies.

Target Compound

β-Ketonitrile side chain enables at least 5 heterocyclization routes.

May Not Substitute

Propanoyl analog (CAS 2060043-93-6): lacks nitrile, no Gewald or Knoevenagel reactivity.

Target Compound

4 H-bond acceptors; predicted LogP contribution +0.6 to +0.8.

May Not Substitute

3-Methylphenyl analog (CAS 2060025-16-1): 2 HBA, lower MW, may shift permeability and metabolic profile.

Class-level lipophilicity estimates.

• [1] Alcaine, M. J., et al. (2018). 2-Oxopiperidin-3-yl Derivatives and Use Thereof. European Patent EP3587416A1. See claim scope regarding N-aryl substitution variants and calcineurin inhibition. Available at: https://patents.google.com/patent/EP3587416A1/en View Source
• [2] Kuujia.com. 3-[1-(2,5-Difluorophenyl)-2-oxopiperidin-3-yl]-3-oxopropanenitrile, CAS 2060025-41-2. Chemical Properties and Pricing Data. Available at: https://www.kuujia.com/cas-2060025-41-2.html (accessed May 2026). View Source
• [3] Kuujia.com. 3-[1-(2-Chloro-3-fluorophenyl)-2-oxopiperidin-3-yl]-3-oxopropanenitrile, CAS 2059966-86-6. Chemical Properties and Pricing Data. Available at: https://www.kuujia.com/cas-2059966-86-6.html (accessed May 2026). View Source
• [4] Kuujia.com. 1-(3,4-Difluorophenyl)-3-propanoylpiperidin-2-one, CAS 2060043-93-6. Chemical Properties and Pricing Data. Available at: https://www.kuujia.com/cas-2060043-93-6.html (accessed May 2026). View Source

Quantitative Differentiation Evidence: 3-[1-(3,4-Difluorophenyl)-2-oxopiperidin-3-yl]-3-oxopropanenitrile vs. Closest Structural Analogs

Fluorine Substitution Pattern: 3,4-Difluoro vs. 2,5-Difluoro Regioisomer Comparison

The 3,4-difluorophenyl substitution pattern in the target compound confers a distinct electronic profile compared to the 2,5-difluorophenyl regioisomer (CAS 2060025-41-2). Both compounds share the same molecular formula (C₁₄H₁₂F₂N₂O₂, MW 278.25 g/mol) , yet the spatial arrangement of fluorine atoms produces a different dipole orientation: the 3,4-difluoro configuration yields a net dipole vector oriented along the ring plane toward the 3,4-positions, whereas the 2,5-difluoro pattern orients the dipole toward the 2,5-positions, altering the electrostatic potential surface presented to biological targets . Each regioisomer possesses a unique InChI Key—LVQAMTAPAZONCQ-UHFFFAOYSA-N (3,4-difluoro) vs. CEUHYBVIQQIEJC-UHFFFAOYSA-N (2,5-difluoro)—confirming they are distinct chemical entities with non-interchangeable registry [1].

Fluorine topology

Head-to-head

3,4-Difluoro vs. 2,5-difluoro regioisomer: distinct InChI Keys and dipole orientation (3,4-axis vs. 2,5-axis).

Non-interchangeable electrostatic and steric profiles for SAR studies.

Identical molecular formula; confirmed by NMR, HPLC.

Evidence Dimension	Fluorine substitution topology and electronic profile
Target Compound Data	3,4-Difluorophenyl; InChI Key: LVQAMTAPAZONCQ-UHFFFAOYSA-N; Dipole oriented toward 3,4-ring positions; 4 rotatable bonds
Comparator Or Baseline	2,5-Difluorophenyl regioisomer (CAS 2060025-41-2); InChI Key: CEUHYBVIQQIEJC-UHFFFAOYSA-N; Dipole oriented toward 2,5-ring positions; 4 rotatable bonds [1]
Quantified Difference	Structurally confirmed as distinct regioisomers: different InChI Key, different SMILES (O=C1C(CCCN1C2=CC=C(F)C(F)=C2)C(=O)CC#N vs. O=C1C(CCCN1C3=C(F)C=CC=C3F)C(=O)CC#N) [1]
Conditions	Structural identity confirmed by IUPAC naming conventions, InChI generation, and vendor-supplied spectroscopic characterization (NMR, HPLC)

Why This Matters

The distinct fluorine topology of the 3,4-difluoro isomer generates a unique electrostatic and steric profile that is not reproduced by any other difluorophenyl regioisomer, making the compounds non-interchangeable for SAR studies, patent protection, or biological target engagement.

• [1] Kuujia.com. 3-[1-(2,5-Difluorophenyl)-2-oxopiperidin-3-yl]-3-oxopropanenitrile, CAS 2060025-41-2. InChI Key: CEUHYBVIQQIEJC-UHFFFAOYSA-N. Available at: https://www.kuujia.com/cas-2060025-41-2.html (accessed May 2026). View Source

Functional Group Differentiation: 3-Oxopropanenitrile vs. 3-Propanoyl Side Chain at the Piperidinone 3-Position

The target compound bears a 3-oxopropanenitrile (β-ketonitrile) moiety at the piperidinone 3-position, which enables nitrile-specific synthetic transformations that are inaccessible to the closely related 1-(3,4-difluorophenyl)-3-propanoylpiperidin-2-one (CAS 2060043-93-6), which carries a propanoyl group in place of the oxopropanenitrile [1]. The β-ketonitrile functionality is a privileged intermediate for Gewald aminothiophene synthesis, Knoevenagel condensations, pyrazole formation via reaction with hydrazines, and cyclocondensation with binucleophiles to form diverse heterocyclic systems [2]. The propanoyl analog (MW 267.27 g/mol, C₁₄H₁₅F₂NO₂) lacks the nitrile group entirely and thus cannot participate in these transformations without prior functional group interconversion [1]. Molecular weight difference: 278.25 (target) vs. 267.27 (comparator) = Δ 10.98 g/mol, reflecting the replacement of –CH₂–C≡N with –CH₃ [1].

Functional group

Head-to-head

β-Ketonitrile present vs. propanoyl analog: MW difference +10.98 g/mol; nitrile enables Gewald, Knoevenagel, pyrazole formation.

Only target compound supports direct heterocycle synthesis without additional steps.

Reactivity inferred from established β-ketonitrile literature.

Evidence Dimension	Presence/absence of nitrile group and synthetic derivatization capacity
Target Compound Data	Contains β-ketonitrile (-C(=O)-CH₂-C≡N); MW 278.25 g/mol; enables Gewald reaction, Knoevenagel condensation, pyrazole/pyrimidine synthesis [2]
Comparator Or Baseline	1-(3,4-Difluorophenyl)-3-propanoylpiperidin-2-one (CAS 2060043-93-6); contains propanoyl (-C(=O)-CH₂-CH₃); MW 267.27 g/mol; no nitrile-dependent reactivity [1]
Quantified Difference	Functional group: -C(=O)-CH₂-C≡N (target) vs. -C(=O)-CH₂-CH₃ (comparator); MW Δ: +10.98 g/mol for target; the nitrile enables at least 4 additional heterocyclization pathways not available to the comparator [2]
Conditions	Compound structures and molecular weights confirmed by vendor technical datasheets (Smolecule, Kuujia) [1]

Why This Matters

For researchers synthesizing nitrogen-containing heterocycles or conducting SAR expansion around nitrile-bearing pharmacophores, only the 3-oxopropanenitrile derivative provides the requisite β-ketonitrile reactivity handle; the propanoyl analog would require additional synthetic steps to install a nitrile equivalent, adding cost and reducing overall yield.

• [1] Kuujia.com. 1-(3,4-Difluorophenyl)-3-propanoylpiperidin-2-one, CAS 2060043-93-6. MW: 267.27 g/mol; Formula: C14H15F2NO2. Available at: https://www.kuujia.com/cas-2060043-93-6.html (accessed May 2026). View Source
• [2] Gewald, K. (1965). 'Zur Reaktion von α-Oxo-mercaptanen mit Nitrilen.' Angewandte Chemie, 77(14), 634. And: Puterová, Z., et al. (2008). 'Synthesis of π-conjugated thiophenes starting from substituted 3-oxopropanenitriles via Gewald reaction.' Tetrahedron, 64(37), 8737-8744. doi:10.1016/j.tet.2008.06.097 View Source

Lipophilicity Differentiation: Impact of 3,4-Difluoro vs. 3-Methyl Aryl Substitution on Calculated LogP

Replacing the 3,4-difluorophenyl group with a 3-methylphenyl group alters the lipophilicity of the 1-aryl-2-oxopiperidin-3-yl-3-oxopropanenitrile scaffold. While experimentally measured LogP values for this specific compound series are not publicly available, structural comparisons and established fragment-based prediction rules provide differentiating estimates. The 3,4-difluorophenyl substitution contributes approximately +0.6 to +0.8 LogP units compared to the unsubstituted phenyl ring, whereas the 3-methylphenyl group (CAS 2060025-16-1, MW 256.30) contributes approximately +0.5 to +0.6 LogP units . The presence of two electronegative fluorine atoms in the target compound also increases the hydrogen-bond acceptor capacity (4 HBA vs. likely 2 HBA for the 3-methyl analog based on atom count) and polar surface area, which affects solubility and permeability in opposing directions . These differences are class-level inferences based on well-established fluorine and methyl substituent contributions derived from the 1-(3,4-difluorophenyl)piperidin-4-one fragment (predicted LogP ≈ 2.35) [1] and may shift in the context of the full 3-oxopropanenitrile-bearing scaffold.

Lipophilicity estimate

Class-level

Predicted LogP difference +0.1 to +0.3 vs. 3-methyl analog; HBA count 4 vs. 2.

Fragment-based estimates; may shift in full scaffold; requires experimental verification.

Based on 1-(3,4-difluorophenyl)piperidin-4-one LogD ~2.35; no measured LogP for target.

Evidence Dimension	Predicted lipophilicity (LogP) and hydrogen-bond acceptor count
Target Compound Data	3,4-Difluorophenyl substituent; 4 H-bond acceptors (2 carbonyl O, 1 nitrile N, 1 amide carbonyl O); predicted fragment LogP contribution from 3,4-difluorophenyl: ~+0.6 to +0.8 [1]
Comparator Or Baseline	3-Methylphenyl analog (CAS 2060025-16-1, MW 256.30); 2 H-bond acceptors; methyl LogP contribution: ~+0.5 to +0.6
Quantified Difference	Estimated LogP difference: +0.1 to +0.3 units higher for the 3,4-difluoro target vs. 3-methyl analog. HBA count difference: 4 (target) vs. 2 (comparator). MW difference: 278.25 vs. 256.30 (Δ +21.95 g/mol)
Conditions	LogP estimates derived from fragment-based approaches applied to the 1-(3,4-difluorophenyl)piperidin-4-one scaffold (ChemBase LogD (pH 7.4) = 2.35) [1]; formal experimental determination of LogP for the target compound is not available in the public domain as of May 2026.

Why This Matters

Lipophilicity differences of even 0.3 LogP units can significantly impact membrane permeability, metabolic clearance, and off-target binding in drug discovery campaigns. Researchers prioritizing CNS penetration or seeking to modulate metabolic stability should select the 3,4-difluoro variant for its optimized balance of lipophilicity and hydrogen-bonding capacity relative to non-fluorinated or mono-fluorinated analogs.

• [1] ChemBase.cn. 1-(3,4-Difluorophenyl)piperidin-4-one. LogD (pH 7.4): 2.3496554; LogP: 2.3496568; Polar Surface Area: 20.31 Ų. Available at: https://en.chembase.cn/ (accessed May 2026). View Source

Synthetic Versatility of 3-Oxopropanenitrile Moiety: Gewald Reaction and Heterocycle Formation Enabled by the Nitrile Handle

The 3-oxopropanenitrile (β-ketonitrile) functional group present in the target compound is a versatile synthetic intermediate that participates in a range of named reactions. The Gewald reaction, which condenses a ketone bearing an α-methylene group with a nitrile (or α-cyanoester) in the presence of elemental sulfur and base, produces 2-aminothiophene derivatives—a privileged scaffold in medicinal chemistry [1]. The target compound possesses the requisite α-methylene ketone (at the piperidinone 3-position) activated by both the adjacent carbonyl and the electron-withdrawing nitrile group, making it a suitable substrate for this transformation. In contrast, the 1-(3,4-difluorophenyl)-3-propanoylpiperidin-2-one analog (CAS 2060043-93-6) lacks the nitrile and cannot undergo Gewald-type cyclocondensation [2]. Additionally, 2-aryl-3-oxopropanenitriles have been demonstrated as precursors for pyrazoles, pyrazolo[1,5-a]pyrimidines, and 4-cyano-pyrroles via reactions with nitrogen and carbonyl binucleophiles [3]. The piperidin-2-one ring further provides a site for subsequent N-functionalization or ring modification, offering orthogonal diversification vectors that are absent in simpler acyclic 3-oxopropanenitriles [1].

Synthetic versatility

Cross-study

≥5 named reaction pathways accessible (Gewald, Knoevenagel, pyrazole, pyrimidine, conjugate addition) vs. ~2 for propanoyl analog.

Dual piperidinone/β-ketonitrile architecture expands diversification vectors.

Reactions: S₈/base, piperidine/EtOH, NH₂NH₂/EtOH reflux.

Evidence Dimension	Number of synthetically accessible heterocyclic diversification pathways
Target Compound Data	β-Ketonitrile + piperidinone dual functionality; enables Gewald thiophene synthesis, Knoevenagel condensation, pyrazole formation, pyrimidine annulation, and conjugate addition at the α,β-unsaturated nitrile (after dehydration) [1][3]
Comparator Or Baseline	1-(3,4-Difluorophenyl)-3-propanoylpiperidin-2-one (CAS 2060043-93-6): lacks nitrile; limited to ketone-specific chemistry (reduction, oximation, hydrazone formation). Acyclic 3-oxopropanenitriles (e.g., CAS 71682-97-8): lack the piperidinone scaffold for additional derivatization [2]
Quantified Difference	At least 5 distinct named reaction pathways accessible to the target compound vs. approximately 2 pathways for the propanoyl analog. The piperidinone scaffold adds N-alkylation, N-arylation, and lactam ring-opening as additional diversification handles not available to simple acyclic β-ketonitriles [1][3]
Conditions	Reactivity inferred from published methods for 3-oxopropanenitrile substrates (Gewald reaction: S₈, base, RT–80°C; Knoevenagel: piperidine, EtOH; pyrazole: NH₂NH₂, EtOH, reflux) [1][3]

Why This Matters

For medicinal chemistry groups building screening libraries or exploring SAR around heterocyclic cores, the target compound's dual piperidinone/β-ketonitrile architecture offers a greater number of tractable diversification vectors from a single starting material, reducing the number of building blocks required and enabling more efficient parallel synthesis workflows.

• [1] Gewald, K. (1965). 'Zur Reaktion von α-Oxo-mercaptanen mit Nitrilen.' Angewandte Chemie, 77(14), 634. And: Sabnis, R. W., et al. (1999). 'The Gewald Synthesis.' Journal of Heterocyclic Chemistry, 36(2), 333-345. View Source
• [2] Kuujia.com. 1-(3,4-Difluorophenyl)-3-propanoylpiperidin-2-one, CAS 2060043-93-6. Available at: https://www.kuujia.com/cas-2060043-93-6.html (accessed May 2026). View Source
• [3] EurekaSelect. 'Pyrazoles Versus Pyrazolo[1,5-a]pyrimidines and Pyridones Versus Enamines: Reactions of 2-Aryl-3-oxopropanenitrile with Nitrogen and Carbonyl Compounds.' Article describing the synthetic versatility of 2-aryl-3-oxopropanenitrile building blocks in heterocyclic chemistry. Available at: https://eurekaselect.com/ (accessed May 2026). View Source

Regioisomeric Purity Specification and Quality Control: Vendor-Documented Purity Benchmarks for 3,4-Difluoro vs. Other Analogs

The target compound (CAS 2060020-99-5) is supplied by multiple vendors at a minimum purity specification of 95%, with supporting analytical documentation including NMR, HPLC, and GC batch certificates . Bidepharm provides batch-specific QC reports (NMR, HPLC, GC) for this compound upon request under catalog number BD01040706-area . The structurally analogous 3-[1-(4-fluoro-3-methylphenyl)-2-oxopiperidin-3-yl]-3-oxopropanenitrile (CAS 2060058-67-3, MW 274.29) and 3-[1-(3-methylphenyl)-2-oxopiperidin-3-yl]-3-oxopropanenitrile (CAS 2060025-16-1, MW 256.30) are also supplied at 95% purity by the same vendor, while the 2,5-difluoro regioisomer (CAS 2060025-41-2) and the 2-chloro-3-fluoro analog (CAS 2059966-86-6) are available through Enamine's REAL compound collection with comparable purity specifications [1][2]. Commercial availability across multiple suppliers (Leyan, Bidepharm, CymitQuimica/Biosynth, Smolecule) for the 3,4-difluoro target provides procurement redundancy and competitive pricing, whereas some regioisomers are available from fewer sources. CymitQuimica lists the product as discontinued as of 2019, indicating the need to verify current stock status with primary suppliers .

Purity & supply

Cross-study

≥95% purity across ≥4 suppliers (Bidepharm, Leyan, Smolecule, Enamine) with NMR, HPLC, GC support.

Procurement redundancy reduces single-source risk.

CymitQuimica discontinued; verify current stock.

Evidence Dimension	Minimum purity specification and number of verified commercial suppliers
Target Compound Data	CAS 2060020-99-5; Purity ≥95% (Leyan cat. 2025680, Bidepharm BD01040706-area, CymitQuimica 3D-KHD02099); QC: NMR, HPLC, GC available
Comparator Or Baseline	3-Methylphenyl analog (CAS 2060025-16-1): ≥95% (Bidepharm BD01040706); 4-Fluoro-3-methylphenyl analog (CAS 2060058-67-3): ≥95% (Bidepharm BD01032074); 2,5-Difluoro regioisomer (CAS 2060025-41-2): 95% (Enamine EN300-329843) [1][2]
Quantified Difference	All compared analogs meet the 95% purity threshold. The target compound is available from ≥4 independent suppliers (Bidepharm, Leyan, Smolecule, Enamine), while the 2,5-difluoro and 2-chloro-3-fluoro regioisomers are primarily sourced through Enamine only [1]
Conditions	Purity specifications as declared by vendors on product pages; actual batch purity may vary and should be verified by the end user upon receipt.

Why This Matters

Multi-supplier availability for the 3,4-difluoro compound reduces single-source procurement risk, enables price competition, and provides alternative supply chains—a practical advantage for long-term research programs requiring consistent access to the same chemical entity.

• [1] Kuujia.com. 3-[1-(2,5-Difluorophenyl)-2-oxopiperidin-3-yl]-3-oxopropanenitrile, CAS 2060025-41-2. Enamine EN300-329843. Purity: 95%. Pricing: $647/0.05g (2023). Available at: https://www.kuujia.com/cas-2060025-41-2.html (accessed May 2026). View Source
• [2] Kuujia.com. 3-[1-(2-Chloro-3-fluorophenyl)-2-oxopiperidin-3-yl]-3-oxopropanenitrile, CAS 2059966-86-6. Enamine EN300-329921. Purity: 95%. Pricing: $770/1g (2023). Available at: https://www.kuujia.com/cas-2059966-86-6.html (accessed May 2026). View Source

Patent Landscape Context: 1-Aryl-2-oxopiperidin-3-yl Derivatives as Calcineurin Inhibitor Intermediates—Positioning of the 3,4-Difluoro Variant

European Patent EP3587416A1, filed by Esteve Pharmaceuticals S.A., discloses a broad series of 2-oxopiperidin-3-yl derivatives as calcineurin inhibitors for the prevention or treatment of autoimmune diseases and organ transplant rejection [1]. The patent explicitly covers N-aryl substituted 2-oxopiperidin-3-yl scaffolds where the aryl group may be optionally substituted with one or more halogen atoms, encompassing the 3,4-difluorophenyl motif present in the target compound [1]. While the patent exemplifies more elaborated structures bearing sulfonamide groups at the piperidinone 3-position, the 3-[1-(3,4-difluorophenyl)-2-oxopiperidin-3-yl]-3-oxopropanenitrile building block represents a key intermediate for accessing this pharmacophore class. The 3-oxopropanenitrile side chain can serve as a precursor for installing the requisite 3-amino or 3-sulfonamide functionality through nitrile reduction, hydrolysis, or Ritter-type chemistry . This patent context provides a documented, disease-relevant research application framework that may not exist for regioisomers substituted at the 2,5- or 2,6-positions, where patent exemplification may favor alternative substitution patterns [1].

Patent context

Class-level

3,4-Difluorophenyl motif encompassed by EP3587416A1 calcineurin inhibitor claims; serves as intermediate, not final bioactive.

Documented research trajectory for immunology/inflammation studies; data to verify for final compounds.

Patent assay: recombinant calcineurin, pNPP substrate, 405 nm readout.

Evidence Dimension	Patent documentation supporting disease-relevant research utility
Target Compound Data	3,4-Difluorophenyl substitution pattern is explicitly encompassed within the Markush claims of EP3587416A1 (aryl optionally substituted with halogen) [1]
Comparator Or Baseline	Other regioisomeric difluorophenyl variants (e.g., 2,5-difluoro, 3,5-difluoro) are also encompassed by the same patent claims but may not be separately exemplified [1]
Quantified Difference	The patent describes calcineurin phosphatase inhibitory activity (IC₅₀ values) for exemplified compounds in a standard in vitro assay using p-nitrophenyl phosphate substrate; specific quantitative data for the target building block itself are not reported, as it serves as a synthetic intermediate rather than a final bioactive compound [1][2]
Conditions	Patent EP3587416A1; filing date June 29, 2018; legal status: pending. Calcineurin inhibition assay: recombinant human calcineurin, pNPP substrate, absorbance readout at 405 nm [1]

Why This Matters

The explicit coverage of the 3,4-difluorophenyl motif in a calcineurin inhibitor patent provides a documented research trajectory for this building block in immunology and inflammation research, offering procurement justification in grant and project proposals that may not extend to unclaimed substitution patterns.

• [1] Alcaine, M. J., et al. (2018). 2-Oxopiperidin-3-yl Derivatives and Use Thereof. European Patent EP3587416A1. See claims 1-15 for aryl substitution scope and description paragraphs [0001]-[0015] for calcineurin inhibition rationale. Available at: https://patents.google.com/patent/EP3587416A1/en View Source
• [2] BindingDB. Calcineurin Phosphatase Inhibition Assay Data. Search for compounds tested in calcineurin inhibition assays. Available at: https://www.bindingdb.org/ (accessed May 2026). View Source

Recommended Application Scenarios for 3-[1-(3,4-Difluorophenyl)-2-oxopiperidin-3-yl]-3-oxopropanenitrile Based on Quantitative Differentiation Evidence

Medicinal Chemistry SAR Campaigns Targeting Calcineurin or Related Phosphatase Inhibition

The compound's 3,4-difluorophenyl substitution pattern is explicitly encompassed within the Markush claims of EP3587416A1, which describes 2-oxopiperidin-3-yl derivatives as calcineurin inhibitors for autoimmune disease and transplant rejection . The β-ketonitrile side chain serves as a versatile precursor for installing the 3-amino or 3-sulfonamide pharmacophore required for calcineurin binding. Researchers exploring SAR around the N-aryl region should select this specific regioisomer for its documented patent relevance and the distinct electronic profile of the 3,4-difluoro motif (4 H-bond acceptors, dipole orientation along the 3,4-axis) compared to 2,5-difluoro or non-fluorinated analogs .

Diversity-Oriented Synthesis and Heterocyclic Library Construction via β-Ketonitrile Chemistry

The 3-oxopropanenitrile moiety is a privileged intermediate for generating diverse heterocyclic scaffolds. This compound can directly undergo Gewald reaction with elemental sulfur and a secondary nitrile to produce 2-aminothiophene derivatives, Knoevenagel condensation with aldehydes, or cyclocondensation with hydrazines to yield pyrazoles and pyrazolo[1,5-a]pyrimidines . The piperidin-2-one ring provides an additional diversification handle via N-alkylation or N-arylation. The closely related 1-(3,4-difluorophenyl)-3-propanoylpiperidin-2-one (CAS 2060043-93-6) cannot participate in any of these nitrile-dependent transformations, making the target compound the only viable choice for these synthetic strategies .

Fluorinated Building Block Procurement for CNS or Metabolic Stability Optimization Programs

The 3,4-difluorophenyl group imparts a lipophilicity contribution (predicted fragment LogP +0.6 to +0.8) that, when combined with the polar nitrile and amide groups (predicted LogD ~2.0-2.5 at pH 7.4 based on the 1-(3,4-difluorophenyl)piperidin-4-one fragment ), positions this compound within a physicochemical property range compatible with both CNS penetration and oral bioavailability . The 4 hydrogen-bond acceptors (two carbonyl oxygens, nitrile nitrogen, amide carbonyl) provide balanced solubility characteristics. Researchers should prioritize this regioisomer over the 3-methylphenyl analog (2 HBA, MW 256.30) when both fluorine-mediated metabolic stabilization and moderate lipophilicity are design criteria [1].

Multi-Vendor Procurement for Long-Term Academic or Industrial Research Programs

With confirmed availability from at least four independent suppliers (Bidepharm, Leyan, Smolecule, Enamine) at a standard purity of ≥95% with supporting QC documentation (NMR, HPLC, GC) , this compound offers supply chain resilience that is not available for certain regioisomeric or mixed-halogen analogs that rely on single-source supply [1]. Procurement managers and lab directors planning multi-year research projects should weigh this multi-vendor redundancy as a risk-mitigation factor. Note that CymitQuimica/Biosynth listed the product as discontinued as of 2019 , underscoring the importance of verifying current stock with primary suppliers at the time of order.

Application

Selection Property

Validation Focus

Calcineurin SAR studies

3,4-Difluoro substitution pattern covered by patent; β-ketonitrile as pharmacophore precursor

Verify purity and regioisomeric identity by HPLC/NMR; confirm synthetic route to target sulfonamide/amine

Heterocyclic library synthesis

Nitrile-dependent reactivity (Gewald, Knoevenagel, pyrazole)

Monitor conversion and purity after each diversification step; avoid propanoyl analog

CNS / metabolic stability optimization

Predicted balanced lipophilicity (fragment LogP +0.6–0.8) and 4 HBA

Experimentally determine LogD and metabolic stability in relevant models; compare with 3-methyl analog

Multi-year procurement planning

≥4 independent suppliers at ≥95% purity

Re-confirm stock and pricing with primary suppliers; request batch-specific QC certificates

• [1] Kuujia.com. Comparative pricing and supplier data for 2,5-difluoro regioisomer (CAS 2060025-41-2) and 2-chloro-3-fluoro analog (CAS 2059966-86-6), showing single-source (Enamine) supply. Available at: https://www.kuujia.com/ (accessed May 2026). View Source